Cas no 132089-42-0 (Ethyl 2-(4-fluorophenyl)oxazole-4-carboxylate)

Ethyl 2-(4-fluorophenyl)oxazole-4-carboxylate structure
132089-42-0 structure
Product Name:Ethyl 2-(4-fluorophenyl)oxazole-4-carboxylate
CAS No:132089-42-0
MF:C12H10FNO3
MW:235.211106777191
CID:102204
PubChem ID:15170579
Update Time:2025-04-18

Ethyl 2-(4-fluorophenyl)oxazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 2-(4-fluorophenyl)oxazole-4-carboxylate
    • 2-(4-FLUOROPHENYL)OXAZOLE-4-CARBOXYLIC ACID ETHYL ESTER,
    • 4-Oxazolecarboxylicacid, 2-(4-fluorophenyl)-, ethyl ester
    • ethyl 2-(4-fluorophenyl)-1,3-oxazole-4-carboxylate
    • 2-(4-fluorophenyl)-4-oxazolecarboxylic acid ethyl ester
    • 2-(4-FLUORO-PHENYL)-OXAZOLE-4-CARBOXYLIC ACID ETHYL ESTER
    • ACMC-1BYIA
    • AGN-PC-00422O
    • CTK4B7715
    • SureCN2817924
    • 132089-42-0
    • A806369
    • AB27353
    • UAXZGKAXBLXDTI-UHFFFAOYSA-N
    • ethyl 2-(4-fluorophenyl)oxazol-4-carboxylate
    • Ethyl2-(4-fluorophenyl)oxazole-4-carboxylate
    • DTXSID60569507
    • SCHEMBL2817924
    • FT-0729496
    • ethyl 2-(4-fluorophenyl)-1,3-oxazole-4-carboxylate;2-(4-FLUORO-PHENYL)-OXAZOLE-4-CARBOXYLIC ACID ETHYL ESTER
    • Inchi: 1S/C12H10FNO3/c1-2-16-12(15)10-7-17-11(14-10)8-3-5-9(13)6-4-8/h3-7H,2H2,1H3
    • InChI Key: UAXZGKAXBLXDTI-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)C1=NC(C(=O)OCC)=CO1

Computed Properties

  • Exact Mass: 235.06400
  • Monoisotopic Mass: 235.06447134g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 267
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 52.3Ų

Experimental Properties

  • PSA: 52.33000
  • LogP: 2.65740

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